Cas no 221684-52-2 (methyl 3-(benzoyloxy)-2-hydroxybenzoate)

• Product Name: methyl 3-(benzoyloxy)-2-hydroxybenzoate
• CAS No: 221684-52-2
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 1407298
• PubChem ID: 66891613
• Update Time: 2025-04-20

methyl 3-(benzoyloxy)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(benzoyloxy)-2-hydroxy-, methyl ester
• methyl 3-benzoyloxy-2-hydroxybenzoate
• methyl 3-(benzoyloxy)-2-hydroxybenzoate
• methyl 2-hydroxy-3-[(phenylcarbonyl)oxy]benzoate
• DB-370782
• EN300-19208724
• JAUVZKWIBSVEGG-UHFFFAOYSA-N
• 221684-52-2
• Z3244743292
• SCHEMBL1058373
• Methyl3-(benzoyloxy)-2-hydroxybenzoate

• Inchi： 1S/C15H12O5/c1-19-15(18)11-8-5-9-12(13(11)16)20-14(17)10-6-3-2-4-7-10/h2-9,16H,1H3
• InChI Key： JAUVZKWIBSVEGG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1=CC=CC(C(=O)OC)=C1O

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones